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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B15556278 Get Quote

An In-depth Technical Guide to Disperse Red 17

This technical guide provides a comprehensive overview of Disperse Red 17, a monoazo dye

used in the textile and cosmetics industries. The information is intended for researchers,

scientists, and drug development professionals, presenting key data, experimental protocols,

and a visualization of the biological pathway associated with its allergenic properties.

Synonyms and Alternative Names
Disperse Red 17 is known by a variety of names across different industries and suppliers. A

comprehensive list of its synonyms and identifiers is provided below to aid in its identification

and in literature searches.

Common Names:

C.I. Disperse Red 17

Disperse Scarlet S-2G

Acetate Red GG

Amacel Red GG

Disperse Red C-2R
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Systematic and IUPAC Names:

IUPAC Name: 2,2'-({3-Methyl-4-[(E)-(4-nitrophenyl)diazenyl]phenyl}imino)diethanol[1]

Systematic Name: 2-[N-(2-hydroxyethyl)-3-methyl-4-[(4-nitrophenyl)diazenyl]anilino]ethanol

Chemical Identifiers:

CAS Number: 3179-89-3[2]

C.I. Number: 11210[2]

EC Number: 221-665-5[2]

UNII: HHG9JOS5G7[2]

Other Commercial and Historical Names:

AMACEL RED AB[2]

ACETAMINE RED BE[2]

AKASPERSE RED 2G[2]

ACETOQUINONE LIGHT RED BZ[2]

3-Methyl-4-(4'-nitrophenylazo)-N,N-bis(2-hydroxyethyl)aniline[2]

4'-(BIS(2-HYDROXYETHYL)AMINO)-2'-METHYL-4-NITROAZOBENZENE[2]

Quantitative Data
The following table summarizes the key physicochemical properties of Disperse Red 17.
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Property Value Reference

Molecular Formula C₁₇H₂₀N₄O₄ [2]

Molecular Weight 344.37 g/mol [2]

Appearance Deep violet powder [3]

Melting Point 150-152 °C [4]

Boiling Point 588.8 °C at 760 mmHg [3]

Density 1.28 g/cm³ [3]

logP (Octanol-Water Partition

Coefficient)
3.45

Water Solubility Very low

Solubility Soluble in ethanol and acetone [5]

UV-Vis Absorption Peaks (in

Ethanol)
210 nm, 254 nm, 510 nm [4]

Experimental Protocols
Synthesis of Disperse Red 17
The synthesis of Disperse Red 17 is a classic example of azo dye production, involving a

diazotization reaction followed by an azo coupling.

Materials:

p-Nitroaniline

3-Methyl-N,N-bis(2-hydroxyethyl)aniline

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Ice
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Sodium hydroxide (NaOH) or other suitable base

Procedure:

Step 1: Diazotization of p-Nitroaniline

Dissolve p-nitroaniline in a solution of hydrochloric acid and water.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add an aqueous solution of sodium nitrite to the cooled p-nitroaniline solution. The

temperature should be strictly maintained between 0-5 °C to ensure the stability of the

diazonium salt.

The completion of the diazotization can be checked using starch-iodide paper, which turns

blue-black in the presence of excess nitrous acid.

Step 2: Azo Coupling

In a separate vessel, dissolve 3-Methyl-N,N-bis(2-hydroxyethyl)aniline (the coupling

component) in an acidic aqueous solution.

Cool the solution of the coupling component to 0-5 °C.

Slowly add the freshly prepared diazonium salt solution from Step 1 to the cooled coupling

component solution with vigorous stirring.

Maintain the temperature at 0-5 °C and continue stirring for several hours to ensure the

completion of the coupling reaction.

The pH of the reaction mixture is then gradually raised by adding a base (e.g., sodium

hydroxide solution) to precipitate the dye.

Step 3: Isolation and Purification

The precipitated Disperse Red 17 is collected by filtration.

The filter cake is washed with water to remove any unreacted starting materials and salts.
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The purified dye is then dried.

Dyeing of Polyester Fabric with Disperse Red 17
This protocol describes a high-temperature dyeing method for polyester, a common application

for disperse dyes.

Materials:

Polyester fabric

Disperse Red 17

Dispersing agent

Acetic acid (to adjust pH)

High-temperature, high-pressure dyeing apparatus

Procedure:

Preparation of the Dyebath:

Prepare a dispersion of Disperse Red 17 by making a paste with a small amount of a

dispersing agent and then adding it to water.

Fill the dyeing apparatus with the required volume of water and add the dye dispersion.

Add a dispersing agent to the dyebath to ensure the dye remains finely dispersed.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

Dyeing Process:

Introduce the polyester fabric into the dyebath at room temperature.

Gradually raise the temperature of the dyebath to 130 °C over 30-45 minutes.
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Maintain this temperature for 60-90 minutes to allow the dye to penetrate and fix within the

polyester fibers.

Rinsing and Aftertreatment:

Cool the dyebath down to 70-80 °C.

Rinse the dyed fabric with hot water and then cold water to remove any unfixed dye from

the surface.

A reduction clearing process may be carried out to improve wash fastness. This typically

involves treating the fabric in a bath containing sodium hydrosulfite and sodium hydroxide.

Finally, the fabric is rinsed thoroughly and dried.

Signaling Pathway and Experimental Workflows
Disperse Red 17 is a known skin sensitizer and can cause allergic contact dermatitis, which is

a Type IV delayed-type hypersensitivity reaction.[6][7][8] The diagram below illustrates the

general mechanism of allergic contact dermatitis induced by a hapten, such as a disperse dye.
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Caption: Generalized pathway of allergic contact dermatitis.
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The diagram above illustrates the two phases of allergic contact dermatitis. In the sensitization

phase, the small molecule hapten (Disperse Red 17) penetrates the skin and binds to skin

proteins to form an antigen. This complex is recognized and processed by Langerhans cells,

which then migrate to the lymph nodes to activate naive T-cells, leading to the formation of

sensitized memory T-cells. Upon re-exposure, these sensitized T-cells are rapidly activated in

the skin, leading to the release of cytokines and subsequent inflammation characteristic of

dermatitis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. Disperse Red 17 | C17H20N4O4 | CID 4585870 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. semanticscholar.org [semanticscholar.org]

4. In vitro dermal absorption and metabolism of D&C red no. 17 in human and porcineskin -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. 2,2'-[[3-methyl-4-[(4-nitrophenyl)azo]phenyl]imino]bisethanol [webbook.nist.gov]

6. Allergic and Irritant Contact Dermatitis Explained — NYC Allergy Doctor | Dr. Arthur Lubitz
MD [nycallergydoctor.com]

7. chemotechnique.se [chemotechnique.se]

8. vanderbend.nl [vanderbend.nl]

To cite this document: BenchChem. [Synonyms and alternative names for Disperse Red 17].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556278#synonyms-and-alternative-names-for-
disperse-red-17]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15556278?utm_src=pdf-body
https://www.benchchem.com/product/b15556278?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2,2'-[[3-Methyl-4-[(2,6-dichloro-4-nitrophenyl)azo]phenyl]imino]bisethanol
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Red-17
https://www.semanticscholar.org/paper/Simultaneous-determination-of-17-disperse-dyes-in-Zhou-Du/eaac6a5242a813b9ab712806c4596bfb6978bf08
https://pubmed.ncbi.nlm.nih.gov/17598027/
https://pubmed.ncbi.nlm.nih.gov/17598027/
https://webbook.nist.gov/cgi/cbook.cgi?ID=3179-89-3
https://www.nycallergydoctor.com/blog/allergic-contact-dermatitis-explained
https://www.nycallergydoctor.com/blog/allergic-contact-dermatitis-explained
https://www.chemotechnique.se/get_pdf.php?l=en&p=118
https://www.vanderbend.nl/Files/5/17000/17605/Attachments/Product/6909Y17785r9mcg53P5i36PlELzJ40d8.pdf
https://www.benchchem.com/product/b15556278#synonyms-and-alternative-names-for-disperse-red-17
https://www.benchchem.com/product/b15556278#synonyms-and-alternative-names-for-disperse-red-17
https://www.benchchem.com/product/b15556278#synonyms-and-alternative-names-for-disperse-red-17
https://www.benchchem.com/product/b15556278#synonyms-and-alternative-names-for-disperse-red-17
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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